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Compound of Interest

Compound Name: N,N-Diethylacetamide

Cat. No.: B146632 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

N,N-Diethylacetamide (CAS No. 685-91-6). The information is intended to guide laboratory

and manufacturing practices to ensure the safe use of this compound.

Chemical and Physical Properties
N,N-Diethylacetamide is a colorless to slightly yellow liquid.[1][2] It is a polar aprotic solvent

with a faint odor.[2] Its high boiling point and thermal stability make it a useful solvent in various

chemical reactions.[2]
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Property Value Reference

Molecular Formula C₆H₁₃NO [1][3]

Molecular Weight 115.17 g/mol [1][4]

Appearance
Colorless to slightly yellow

transparent liquid
[1]

Boiling Point 182-186 °C [1][5]

Melting Point -38 °C [1]

Density 0.925 g/mL at 25 °C [1][3]

Flash Point 70.6 °C (closed cup) [1]

Vapor Pressure 1.2 hPa at 25 °C [6][7]

Solubility
Miscible with water and most

organic solvents
[1][3]

Refractive Index n20/D 1.440 [3]

Toxicological Data
N,N-Diethylacetamide is classified as harmful if swallowed, in contact with skin, or if inhaled.

[4][7] It is also known to cause skin and serious eye irritation.[4]

Metric Value Species Route Reference

LD50 1500 mg/kg Rat Oral [4][7][8]

Experimental Protocols
Detailed experimental protocols for the specific toxicity studies cited for N,N-Diethylacetamide
are not publicly available in the referenced safety data sheets or databases. However, a

general methodology for an acute oral toxicity study (as per OECD Guideline 423) would

involve the following steps:

Animal Selection: Healthy, young adult rats of a single sex (typically females) are chosen.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.tuodaindus.com/nn-diethylacetamide/
https://www.chembk.com/en/chem/N,N-Diethylacetamide
https://www.tuodaindus.com/nn-diethylacetamide/
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Diethylacetamide
https://www.tuodaindus.com/nn-diethylacetamide/
https://www.tuodaindus.com/nn-diethylacetamide/
https://www.chemsynthesis.com/base/chemical-structure-4272.html
https://www.tuodaindus.com/nn-diethylacetamide/
https://www.tuodaindus.com/nn-diethylacetamide/
https://www.chembk.com/en/chem/N,N-Diethylacetamide
https://www.tuodaindus.com/nn-diethylacetamide/
https://m.chemicalbook.com/ProductChemicalPropertiesCB6231642_EN.htm
https://www.merckmillipore.com/MY/en/product/NN-Diethylacetamide,MDA_CHEM-803214
https://www.tuodaindus.com/nn-diethylacetamide/
https://www.chembk.com/en/chem/N,N-Diethylacetamide
https://www.chembk.com/en/chem/N,N-Diethylacetamide
https://www.benchchem.com/product/b146632?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Diethylacetamide
https://www.merckmillipore.com/MY/en/product/NN-Diethylacetamide,MDA_CHEM-803214
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Diethylacetamide
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Diethylacetamide
https://www.merckmillipore.com/MY/en/product/NN-Diethylacetamide,MDA_CHEM-803214
https://www.haz-map.com/Agents/8381
https://www.benchchem.com/product/b146632?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dosage: The substance is administered in a single dose by gavage. A stepwise procedure is

used with a starting dose, and subsequent doses are adjusted based on the outcome of the

previous dose level.

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days.

Necropsy: A gross necropsy of all animals is performed at the end of the study.

LD50 Calculation: The LD50 is statistically estimated from the mortality data.

Hazard Identification and GHS Classification
Hazard Class GHS Classification

Acute Toxicity, Oral Category 4[4]

Acute Toxicity, Dermal Category 4[4]

Acute Toxicity, Inhalation Category 4[4]

Skin Corrosion/Irritation Category 2[4]

Serious Eye Damage/Eye Irritation Category 2[4]

Specific target organ toxicity — single exposure Category 3 (Respiratory tract irritation)[4]

Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

Ventilation: Work in a well-ventilated area, preferably under a chemical fume hood.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[9]

Hand Protection: Wear suitable protective gloves (e.g., light weight rubber gloves).[7]

Body Protection: Wear a lab coat or other protective clothing.
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Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.

Storage: Store in a cool, dry, well-ventilated area in a tightly closed container.[6] Keep away

from heat, sparks, and open flames.[6]

Emergency Procedures
First Aid Measures
A clear and immediate response is critical in case of accidental exposure.

Exposure Route

Immediate Action

Follow-up

Medical Attention

Inhalation

Move to Fresh Air

Skin Contact

Remove Contaminated Clothing

Eye Contact

Rinse Eyes with Water

Ingestion

Rinse Mouth

Give Artificial Respiration if Not Breathing Wash Skin with Soap and Water Continue Rinsing for 15 minutes Drink 2-4 cupfuls of water

Get Medical Aid

Click to download full resolution via product page

Caption: First aid procedures for N,N-Diethylacetamide exposure.

Spill Response
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In the event of a spill, follow a structured procedure to ensure safety and proper cleanup.

Initial Response

Containment

Cleanup

Disposal

Evacuate Area

Ensure Adequate Ventilation

Remove Ignition Sources

Wear Appropriate PPE

Contain Spill with Inert Material

Absorb with Sand or Vermiculite

Collect in a Suitable Container

Dispose of as Hazardous Waste

Clean Spill Area
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Caption: Workflow for handling an N,N-Diethylacetamide spill.

Fire-Fighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-resistant

foam.

Specific Hazards: Combustible liquid.[7] Vapors may be heavier than air and can travel to a

source of ignition and flash back.

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.

Disposal Considerations
Dispose of N,N-Diethylacetamide and contaminated materials in accordance with local, state,

and federal regulations. Do not allow the chemical to enter drains or waterways.

This guide is intended to provide essential safety and handling information. Always refer to the

most current Safety Data Sheet (SDS) for N,N-Diethylacetamide before use and ensure that

all personnel are adequately trained in its safe handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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